[2-[(9E,12E)-Octadeca-9,12-dienoyl]oxy-3-phosphonooxypropyl] (9E,12E)-octadeca-9,12-dienoate

• CAS No.: 13397-95-0
• Product Name: [2-[(9E,12E)-Octadeca-9,12-dienoyl]oxy-3-phosphonooxypropyl] (9E,12E)-octadeca-9,12-dienoate
• Molecular Formula: C39H69O8P
• Molecular Weight: 696.934121
• IUPAC Name: (2-octadeca-9,12-dienoyloxy-3-phosphonooxypropyl) octadeca-9,12-dienoate
• Standard InChI: InChI=1S/C39H69O8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(40)45-35-37(36-46-48(42,43)44)47-39(41)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,37H,3-10,15-16,21-36H2,1-2H3,(H2,42,43,44)
• Standard InChIKey: OBXRDFNCKFWKNY-UHFFFAOYSA-N
• Isomeric SMILES: CCCCC/C=C/C/C=C/CCCCCCCC(=O)OCC(COP(=O)(O)O)OC(=O)CCCCCCC/C=C/C/C=C/CCCCC
• SMILES: CCCCCC=CCC=CCCCCCCCC(=O)OCC(COP(=O)(O)O)OC(=O)CCCCCCCC=CCC=CCCCCC
• Canonical SMILES: CCCCCC=CCC=CCCCCCCCC(=O)OCC(COP(=O)(O)O)OC(=O)CCCCCCCC=CCC=CCCCCC
• Description: 1, 2-Di-(9Z, 12Z-octadecadienoyl)-sn-glycero-3-phosphate, also known as linolein, 1, 2-di-, dihydrogen phosphate, belongs to the class of organic compounds known as 1, 2-diacylglycerol-3-phosphates. These are glycerol-3-phosphates in which the glycerol moiety is bonded to two aliphatic chains through ester linkages. 1, 2-Di-(9Z, 12Z-octadecadienoyl)-sn-glycero-3-phosphate is considered to be a practically insoluble (in water) and relatively neutral molecule. 1, 2-Di-(9Z, 12Z-octadecadienoyl)-sn-glycero-3-phosphate has been primarily detected in blood. Within the cell, 1, 2-di-(9Z, 12Z-octadecadienoyl)-sn-glycero-3-phosphate is primarily located in the membrane (predicted from logP) and intracellular membrane.
• PubChem Compound: 114510
• Last Modified: Nov 11 2021